Cas no 112878-61-2 (2-amino-3-iodoanthracene-9,10-dione)

2-amino-3-iodoanthracene-9,10-dione structure
112878-61-2 structure
Product Name:2-amino-3-iodoanthracene-9,10-dione
CAS No:112878-61-2
MF:C14H8INO2
MW:349.123295783997
CID:2609652
PubChem ID:13736896
Update Time:2025-04-21

2-amino-3-iodoanthracene-9,10-dione Chemical and Physical Properties

Names and Identifiers

    • 2-amino-3-iodoanthracene-9,10-dione
    • DTXCID10498813
    • DTXSID10548029
    • 2-amino-3-iodoanthraquinone
    • 112878-61-2
    • 9,10-Anthracenedione, 2-amino-3-iodo-
    • Inchi: 1S/C14H8INO2/c15-11-5-9-10(6-12(11)16)14(18)8-4-2-1-3-7(8)13(9)17/h1-6H,16H2
    • InChI Key: WIIBXZIMTVVMHM-UHFFFAOYSA-N
    • SMILES: IC1C(=CC2C(C3C=CC=CC=3C(C=2C=1)=O)=O)N

Computed Properties

  • Exact Mass: 348.95998g/mol
  • Monoisotopic Mass: 348.95998g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 0
  • Complexity: 384
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 60.2Ų
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